Cas no 108392-03-6 (Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI)
• CAS No: 108392-03-6
• MF: C₂₁H₂₇N₇NaO₁₇P₃
• MW: 765.386838197708
• CID: 127998
• PubChem ID: 92043164
• Update Time: 2025-04-18

Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• [[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate,sodium
• Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'&reg
• ALPHA-NADP SODIUM SALT
• A-NICOTINAMIDE ADENINE DINUCLEOTIDE PHOSPHATE
• 5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpy
• 5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI)
• ALPHA-TPN SODIUM SALT
• ALPHA-TRIPHOSPHOPYRIDINE NUCLEOTIDE SODIUM SALT
• A-nicotinamide adenine dinucleotide*phosphate sod
• α-NADP, α-TPN, α-Triphosphopyridine nucleotide
• A-NICOTINAMIDE ADENINE DINUCLEOTIDE*PHOS PHATE SODIU
• ALPHA-NICOTINAMIDE ADENINE DINUCLEOTIDE PHOSPHATE SODIUM SALT
• sodium;[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3S,4R,5S)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• 108392-03-6
• Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI)

• Inchi： 1S/C21H28N7O17P3.Na/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32;/h1-4,7-8,10-11,13-16,20-21,29-31H,5-6H2,(H7-,22,23,24,25,32,33,34,35,36,37,38,39);/q;+1/p-1/t10-,11-,13-,14-,15-,16-,20+,21-;/m1./s1
• InChI Key： JNUMDLCHLVUHFS-VUWULMATSA-M
• SMILES： P(=O)(O)(O)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)([O-])OP(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@@H]([N+]3C=CC=C(C(N)=O)C=3)O2)O)O)[C@H]1O.[Na+]

Computed Properties

• Exact Mass: 767.07327
• Monoisotopic Mass: 765.05739769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 49
• Rotatable Bond Count: 13
• Complexity: 1290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 370Ų

Experimental Properties

• PSA: 364.79
• LogP: -0.99530

Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'®5'-ester with3-(aminocarbonyl)-1-a-D-ribofuranosylpyridinium, inner salt, sodium salt (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：−20°C